Cas no 10057-27-9 (1,1,1,3,3,3-Hexafluoroacetone trihydrate)

1,1,1,3,3,3-Hexafluoroacetone trihydrate (HFA·3H₂O) is a stable, hydrated form of hexafluoroacetone, offering improved handling and storage compared to its anhydrous counterpart. This compound is widely used as a versatile intermediate in organic synthesis, particularly in the production of fluorinated polymers, pharmaceuticals, and specialty chemicals. Its high reactivity as a fluorinating agent and carbonyl source makes it valuable in introducing hexafluoroisopropylidene groups into molecular structures. The trihydrate form reduces volatility and enhances safety by mitigating the risks associated with gaseous hexafluoroacetone. It is also employed in the synthesis of heat-resistant materials and as a precursor for advanced agrochemicals and pharmaceuticals.
1,1,1,3,3,3-Hexafluoroacetone trihydrate structure
10057-27-9 structure
Product Name:1,1,1,3,3,3-Hexafluoroacetone trihydrate
CAS No:10057-27-9
MF:C3H6F6O4
MW:220.068
CID:137339
Update Time:2025-10-18

1,1,1,3,3,3-Hexafluoroacetone trihydrate Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:?)
    • HEXAFLUOROACETONE TRIHYDRATE
    • 1,1,1,3,3,3-Hexafluoro-2-propanone hydrate
    • HEXAFLUORO-2-PROPANONE HYDRATE
    • HEXAFLUOROACETONE HYDRATE
    • Hexafluoroacetone-water adduct
    • 1,1,1,3,3,3-Hexafluoroacetone trihydrate
    • Inchi： InChI=1S/C3F6O.3H2O/c4-2(5,6)1(10)3(7,8)9;;;/h;3*1H2
    • InChI Key： SNZAEUWCEHDROX-UHFFFAOYSA-N
    • SMILES： O.O=C(C(F)(F)F)C(F)(F)F.O.O

Computed Properties

  • Exact Mass: 220.01700

Experimental Properties

  • Density: 1.579 g/mL at 25 °C(lit.)
  • Melting Point: 18-21 °C(lit.)
  • Boiling Point: 106-108 °C
  • Refractive Index: n20/D 1.319(lit.)
  • PSA: 44.76000
  • LogP: 1.48720
  • Vapor Pressure: 87.5 psi ( 21 °C)

1,1,1,3,3,3-Hexafluoroacetone trihydrate Security Information

  • Hazardous Material transportation number：UN 2552 6.1/PG 2
  • WGK Germany：3
  • Hazard Category Code： 23/24/25-34-63
  • Safety Instruction： S26; S36/37/39; S45
  • RTECS：UC2700000
  • Hazardous Material Identification： T
  • Safety Term：Hazard Codes TRisk Statements 23/24/25-34-63Safety Statements 26-36/37/39-45RIDADR UN 2552 6.1/PG 2WGK Germany 3RTECS UC2700000
  • Risk Phrases：R23/24/25

1,1,1,3,3,3-Hexafluoroacetone trihydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
H0425-5G
Hexafluoroacetone Hydrate
 10057-27-9 >97.0%(T)
5g
 ¥100.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
H0425-25G
Hexafluoroacetone Hydrate
 10057-27-9 >97.0%(T)
25g
 ¥230.00 2024-04-16

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